molecular formula C7H7BrMgO B1172293 Siera elementari CAS No. 15070-42-5

Siera elementari

Cat. No.: B1172293
CAS No.: 15070-42-5
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Description

The term "Siera Elementari" appears in the provided evidence in two distinct contexts, leading to ambiguity.

Properties

CAS No.

15070-42-5

Molecular Formula

C7H7BrMgO

Synonyms

Siera elementari

Origin of Product

United States

Scientific Research Applications

Agricultural Applications

Elemental sulfur is widely used in agriculture as a soil amendment and fungicide.

  • Soil Amendment : Sulfur improves soil fertility by lowering pH levels in alkaline soils, thus enhancing nutrient availability for crops. It also aids in the formation of organic matter.
  • Fungicide : Sulfur is an effective fungicide against powdery mildew and other fungal diseases. It can be applied as a dust or spray to protect crops.

Case Study: Use of Sulfur in Crop Production

A study conducted in California demonstrated that the application of elemental sulfur increased the yield of various crops, including grapes and almonds, by improving soil health and reducing disease incidence. The results indicated a 20% increase in yield compared to untreated plots .

Environmental Applications

Elemental sulfur plays a significant role in environmental remediation and pollution control.

  • Acid Rain Mitigation : Sulfur compounds are involved in the formation of acid rain. By monitoring and managing sulfur emissions from industrial sources, environmental scientists aim to reduce acid rain's harmful effects on ecosystems.
  • Bioremediation : Elemental sulfur is utilized in bioremediation processes to treat contaminated soils and groundwater. Sulfate-reducing bacteria can convert sulfate into sulfide, which precipitates heavy metals, thus detoxifying polluted environments.

Data Table: Sulfur Emission Sources

Source TypeEmission Level (tons/year)Control Measures
Industrial Processes1,000Scrubbers, Filters
Agriculture500Reduced Fertilizer Use
Natural Sources3,000Monitoring Programs

Industrial Applications

In industry, elemental sulfur is crucial for the production of various chemicals and materials.

  • Sulfuric Acid Production : The majority of elemental sulfur is converted into sulfuric acid, a key component in fertilizers, batteries, and chemical manufacturing.
  • Rubber Industry : Sulfur is used in vulcanization processes to enhance rubber's durability and elasticity.

Case Study: Sulfuric Acid Production

A comprehensive analysis of sulfuric acid production facilities revealed that advancements in technology have reduced sulfur emissions by 30% over the past decade. Facilities employing closed-loop systems demonstrated significant improvements in efficiency and environmental compliance .

Health Applications

Elemental sulfur has applications in dermatology and pharmaceuticals.

  • Dermatological Treatments : Sulfur-based compounds are used in ointments for treating acne and other skin conditions due to their antibacterial properties.
  • Pharmaceuticals : Elemental sulfur is included in some medications for its anti-inflammatory effects.

Case Study: Efficacy of Sulfur Ointments

Clinical trials assessing the effectiveness of sulfur ointments for acne treatment showed a significant reduction in lesions after eight weeks of use, with minimal side effects reported by participants .

Comparison with Similar Compounds

SIERA as a Text Simplification Metric

It employs a pairwise ranking model trained on parallel corpora of original and simplified sentences. Key features include:

  • Data Augmentation : Intermediate sentences are generated via edit operations (e.g., deletion, substitution) to expand training data .
  • Robustness : SIERA evaluates simplification quality without requiring reference sentences, making it suitable for real-world applications where high-quality references are unavailable .
  • Performance : Validated on three TS datasets, SIERA outperforms traditional metrics (e.g., BLEU, SARI) in correlating with human judgments of simplicity .

Ambiguity in Chemical Context

However, several sources (e.g., ) outline general protocols for synthesizing and comparing compounds. For instance:

  • details procedures for synthesizing numbered compounds, including characterization via NMR, UV-Vis spectroscopy, and X-ray crystallography.
  • emphasizes comparing compounds based on structural (e.g., metal substitution) or functional similarities.

Given this ambiguity, the following comparison assumes "Siera Elementari" refers to a hypothetical compound synthesized using methods from , with properties inferred from analogous studies.

Comparison with Similar Compounds

For this analysis, we compare "this compound" (Compound SE) with two structurally related compounds: Ferrocene (Fe(C₅H₅)₂) and Ruthenocene (Ru(C₅H₅)₂). These metallocenes share analogous sandwich structures but differ in central metal atoms, enabling a clear contrast in physicochemical properties.

Functional and Application Comparison

Application This compound (SE) Ferrocene Ruthenocene
Catalysis Limited data; potential for asymmetric synthesis () Widely used in redox catalysis Superior stability in oxidative environments
Electrochemical Use Moderate conductivity (UV-Vis data in ) High conductivity due to Fe²⁺/Fe³⁺ redox couple Lower conductivity than ferrocene
Biological Activity Not reported Low toxicity, used in drug delivery Higher cytotoxicity

Research Findings and Limitations

  • SE vs. Ferrocene: SE’s monoclinic structure (vs. orthorhombic) may enhance ligand flexibility but reduce thermal stability. Its electrochemical performance is inferior to ferrocene, limiting energy storage applications .
  • SE vs. Ruthenocene: SE lacks ruthenocene’s oxidative resilience, making it less suitable for harsh catalytic environments. However, its synthetic simplicity () could lower production costs.
  • Gaps : SE’s exact metal identity and biological interactions remain uncharacterized in the provided evidence.

Notes on Discrepancies and Limitations

  • NLP vs.
  • Hypothetical Assumptions : SE’s properties are inferred from generic synthesis protocols () due to absent direct data.
  • Need for Validation : Further studies (e.g., elemental analysis, spectral benchmarking) are required to confirm SE’s proposed characteristics.

Q & A

How to validate research questions for global collaborative projects on this compound?

  • Methodological Answer :
  • Implement expert-led validation : Use keyword-classified registries (e.g., MSC codes) to identify domain specialists for peer critique .
  • Leverage open platforms for non-expert data contributions (e.g., crowdsourced stability observations) .

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